Cas no 1072-67-9 (5-Methylisoxazol-3-amine)

5-Methylisoxazol-3-amine Properties

Names and Identifiers

• 3-Amino-5-methylisoxazole
• 5-Methylisoxazol-3-amine
• 5-methyl-1,2-oxazol-3-amine
• 5-Methyl-3-isoxazolamine
• NSC 159134
• TIMTEC-BB SBB005553
• 3-Amino-5-methylisox
• 5-methyl-3-isoxazolamin
• 5-ethylisoxazol-3-aMine
• 3-AMINO-5-METHYLISOXAZOL
• AKOS BBS-00004236
• LABOTEST-BB LT00080632
• 5-METHYLISOXAZOL-3-AMINE
• A801620
• 5-methyl-isoxazol-3-ylamine
• 5-Methyl-3-aminoisoxazole
• NCGC00248938-01
• A0980
• EN300-21602
• InChI=1/C4H6N2O/c1-3-2-4(5)6-7-3/h2H,1H3,(H2,5,6
• DTXSID9021631
• 5-Methylisoxazol-3-ylamine
• CHEMBL3183354
• MFCD00003155
• 3-amino 5-methyl isoxazole
• 5-methyl-isoxazole-3-ylamine
• CS-W022416
• 3-amino-5-methylisooxazole
• PD065544
• CAS-1072-67-9
• NSC159134
• AKOS000119874
• AI3-62721
• Isoxazole, 3-amino-5-methyl-
• SULFAMETHOXAZOLE IMPURITY C [EP IMPURITY]
• HY-W041676
• UNII-G54MJS11L9
• NCGC00258701-01
• Tox21_201149
• 5-methylisoxazole-3-amine
• 5-methyl-isoxazole-3-amine
• NG-0401
• G54MJS11L9
• F2190-0491
• SY001097
• EINECS 214-013-6
• Q27278772
• 1072-67-9
• 3-Amino-5-methyl-isoxazole
• BP-10769
• 3-Amino-5-methylisoxazole, >=97%
• Z104503828
• Sulfamethoxazole Imp. C (EP); Sulfamethoxazole USP Related Compound C; Sulfamethoxazole USP RC C; 5-Methylisoxazol-3-amine; Sulfamethoxazole Related Compound C; Sulfamethoxazole Impurity C
• STR00406
• AKOS022103076
• AM20080024
• M3I
• FT-0615010
• 3-AMINO-5-METHYL ISOXAZOLE
• PB28932
• DTXCID601631
• NS00007692
• 5-methylisoxazol-3-amine
• NSC-159134
• 5-METHYL-3-ISOXAZOLYLAMINE
• SDCCGMLS-0066220.P001
• W-108757
• 3-Isoxazolamine, 5-methyl-
• Sulfamethoxazole Imp. C (EP): 5-Methylisoxazol-3-amin
• STK793153
• STL301718
• DB-014242
• ALBB-021352
• 5-methyl-1,2-oxazol-3(2H)-imine
• +Expand

• MDL： MFCD00003155
• InChIKey： FKPXGNGUVSHWQQ-UHFFFAOYSA-N
• Inchi： 1S/C4H6N2O/c1-3-2-4(5)6-7-3/h2H,1H3,(H2,5,6)
• SMILES： O1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 98.048013g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.048013g/mol
• Monoisotopic Mass: 98.048013g/mol
• Topological Polar Surface Area: 52Ų
• Heavy Atom Count: 7
• Complexity: 66.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.14640
• PSA: 52.05000
• Refractive Index: 1.4327 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 183.6°C (rough estimate)
• Melting Point: 59-61 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 96.5 °C
• Solubility: soluble
• Color/Form: White crystals.
• PH: 6.0-7.5 (10g/l, H2O, 20℃)
• Solubility: Soluble in water, chloroform, dichloromethane, dichloroethane, ether, pyridine and tetrachlorofuran
• Density: 1.1890 (rough estimate)

5-Methylisoxazol-3-amine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S16;S26;S37/39;S47
• Safety Instruction： S22-S24/25-S47-S37/39-S26-S16-S26/37/39/47
• Risk Phrases：R11; R36/37/38; R5
• Dangerous goods sign： F
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： R11;R36/37/38;R5
• Signal Word：Warning
• FLUKA BRAND F CODES：4.6

5-Methylisoxazol-3-amine Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%